Cas no 1115-83-9 (3{[Amino(imino)methyl]amino}2-methylpropanoic acid)

• Product Name: 3{[Amino(imino)methyl]amino}2-methylpropanoic acid
• CAS No: 1115-83-9
• MF: C₅H₁₁N₃O₂
• MW: 145.159740686417
• CID: 207612
• Update Time: 2023-08-03

3{[Amino(imino)methyl]amino}2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(aminoiminomethyl)amino]-2-methyl-
• b-Alanine, N-amidino-2-methyl-(7CI,8CI)
• b-Guanidinoisobutyric acid
• b-Guanidoisobutyric acid
• HL 6373
• 3{[amino(imino)methyl]amino}2-methylpropanoic acid
• 3-guanidinoisobutyric acid
• 3{[Amino(imino)methyl]amino}2-methylpropanoic acid

• Inchi： 1S/C5H11N3O2/c1-3(4(9)10)2-8-5(6)7/h3H,2H2,1H3,(H,9,10)(H4,6,7,8)
• InChI Key： JPZAKOJCIJNEKG-UHFFFAOYSA-N
• SMILES： OC(C(C)C/N=C(\N)/N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 102